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Compound of Interest

Compound Name: 2-Cyclohexylpyrrolidine

Cat. No.: B1352309

A Note on Nomenclature: The query specified "2-cyclohexylpyrrolidine." However, an
extensive search of chemical databases and scientific literature reveals a scarcity of
information for a compound with this name. It is highly probable that the intended compound
was 1-cyclohexyl-2-pyrrolidone, also known as N-cyclohexyl-2-pyrrolidone (CHP). This guide
will focus on this well-documented compound.

IUPAC Name: 1-cyclohexylpyrrolidin-2-one[1][2] CAS Number: 6837-24-7[1][2][3][4]

This technical guide provides a comprehensive overview of 1-cyclohexyl-2-pyrrolidone, tailored
for researchers, scientists, and professionals in drug development. The document details its
chemical and physical properties, synthesis, applications, and toxicological data, presenting
guantitative information in structured tables and outlining experimental methodologies where
available.

Physicochemical Properties

1-Cyclohexyl-2-pyrrolidone is a colorless to pale yellow liquid with a faint, characteristic odor.[3]
It is a high-boiling, low-volatility solvent with good thermal stability.[2] Its miscibility with water
and a wide range of organic solvents makes it a versatile compound in various industrial and
research applications.
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Property Value Reference
Molecular Formula C10H17NO [1112][3]
Molecular Weight 167.25 g/mol [11[2][3]
Density 1.026 g/cm3 at 25°C [3]

Melting Point 12 °C [31[5]
Boiling Point 284 °C [3][5]

Flash Point 145 °C [315]
Vapor Pressure <0.07 hPa at 20°C [3]

Water Solubility Soluble [3114]

log Kow (Octanol-Water
iy . 2.16 [3]
Partition Coefficient)

Synthesis of 1-Cyclohexyl-2-pyrrolidone

Several synthetic routes to 1-cyclohexyl-2-pyrrolidone have been reported. A common
laboratory-scale synthesis involves the reductive amination of cyclohexanone with pyrrolidine.

Experimental Protocol: Synthesis via Reductive
Amination

This protocol is based on a described synthesis of 1-cyclohexylpyrrolidine, which can be
adapted for the synthesis of 1-cyclohexyl-2-pyrrolidone by using 2-pyrrolidone as a starting
material.

Materials:
e 2-pyrrolidone
e Cyclohexanone

e Dry cyclohexane
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Anhydrous magnesium sulfate (MgSQOa)

3-neck reaction flask

Mechanical stirrer

Heating mantle

Reflux condenser

Procedure:

e Set up a 3-neck reaction flask equipped with a mechanical stirrer, a heating mantle, and a
reflux condenser.

« In the reaction flask, combine a 2-molar equivalent of 2-pyrrolidone with a 1-molar equivalent
of cyclohexanone in dry cyclohexane to create a 1M solution with respect to cyclohexanone.

 To this mixture, add a 2-molar equivalent of anhydrous magnesium sulfate, which acts as a
dehydrating agent.

e The resulting mixture is heated to reflux and maintained for an extended period (e.g., 94
hours, as described for a similar reaction).[6]

e The progress of the reaction should be monitored using an appropriate analytical technique,
such as Nuclear Magnetic Resonance (NMR) spectroscopy.[6]

e Upon completion, the reaction mixture is cooled to room temperature.
e The solid magnesium sulfate is removed by filtration.
e The solvent (cyclohexane) is removed from the filtrate under reduced pressure.

e The crude product can then be purified by vacuum distillation.

Synthesis Workflow
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A flowchart of the synthesis of 1-cyclohexyl-2-pyrrolidone.
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Applications in Research and Development

1-Cyclohexyl-2-pyrrolidone is primarily utilized as a versatile solvent and chemical intermediate.
Its applications are relevant to various aspects of research and drug development.

o Pharmaceutical Formulations: Due to its broad solvency, it has potential as a solvent or co-
solvent in drug formulations to enhance the solubility of poorly water-soluble active
pharmaceutical ingredients (APIs).[7]

o Chemical Synthesis: It serves as a reaction medium and a building block in the synthesis of
more complex molecules.[7]

e Polymer Chemistry: Its ability to dissolve a wide range of polymers makes it useful in
polymer research and processing.

» Electronics Industry: It is used as a photoresist stripper and in cleaning applications for
manufacturing electronic components.[5][7]

» Textiles: It acts as a dye carrier in the textile industry.[5]

Logical Workflow for Solvent Selection in
Pharmaceutical Formulations
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Workflow for evaluating 1-cyclohexyl-2-pyrrolidone as a solvent.
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Toxicological Profile

The toxicological data for 1-cyclohexyl-2-pyrrolidone indicates moderate acute toxicity and
potential for skin and eye irritation.

Toxicity .
. Species Route Value Reference
Endpoint
LDso (Lethal
Rat Oral 370 mg/kg
Dose, 50%)
LDso Rabbit Oral 657 mg/kg
LDso Rabbit Dermal 1600 mg/kg
LCso (Lethal
Concentration, Rat Inhalation 120 ppm/1hr [1][8]
50%)
Skin Irritation Rabbit Dermal Severe
Eye Irritation Rabbit Ocular Severe

Experimental Protocols for Toxicological Studies

Detailed experimental protocols for the specific toxicity studies cited for 1-cyclohexyl-2-
pyrrolidone are not readily available in the public domain. However, these studies generally
follow standardized guidelines, such as those established by the Organisation for Economic
Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (Following OECD Guideline 401, now superseded, but
historically relevant):[9]

o Animal Selection: Healthy, young adult rodents of a single strain are used.[9] For a given
test, animals are of the same sex.[9]

e Housing and Environment: Animals are housed in a controlled environment with a
temperature of approximately 22°C (+ 3°) and relative humidity of 30-70%.[9]

» Fasting: Animals are fasted overnight (for rats) before administration of the test substance.[9]
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o Dose Administration: The test substance is administered in a single dose by gavage.[9] The
volume administered is typically limited (e.g., not exceeding 1 ml/100 g body weight for
rodents).[9]

o Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for
a set period (typically 14 days).

o Data Analysis: The LDso value is calculated statistically from the mortality data at different
dose levels.[9]

Signaling Pathways and Mechanism of Action

Currently, there is a lack of scientific literature describing specific signaling pathways or a
defined biological mechanism of action for 1-cyclohexyl-2-pyrrolidone in the context of drug
development. Its biological effects are primarily understood in the context of toxicology and its
properties as a solvent. The pyrrolidinone chemical class itself is of interest in medicinal
chemistry for its presence in various bioactive molecules.[10][11] However, 1-cyclohexyl-2-
pyrrolidone is not typically studied for its direct pharmacological activity. Its main relevance to
drug development is its potential use as a pharmaceutical excipient.[7]

In conclusion, 1-cyclohexyl-2-pyrrolidone is a well-characterized compound with established
industrial applications and potential as a pharmaceutical solvent. While extensive data on its
physicochemical properties and a general understanding of its toxicology exist, further research
would be necessary to elucidate any specific biological mechanisms of action if it were to be
considered for applications beyond its current uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. N-Cyclohexyl-2-pyrrolidone | CLOH17NO | CID 81278 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. Buy N-Cyclohexyl-2-pyrrolidone | 6837-24-7 [smolecule.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://acs.digitellinc.com/p/s/exploring-variations-of-pyrrolidine-2-ones-for-enhanced-biological-activity-poster-board-923-627959
https://www.researchgate.net/publication/319643095_An_Overview_on_Chemistry_and_Biological_Importance_of_Pyrrolidinone
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-synthesis-applications-n-cyclohexyl-2-pyrrolidone-versatile-intermediate-ua
https://www.benchchem.com/product/b1352309?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclohexyl-2-pyrrolidone
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclohexyl-2-pyrrolidone
https://www.smolecule.com/products/s561006
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. ashland.com [ashland.com]

. chemwhat.com [chemwhat.com]

. N-Cyclohexyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]

. Synthesis routes of 1-Cyclohexylpyrrolidine [benchchem.com]
. nbinno.com [nbinno.com]

. N-Cyclohexyl-2-pyrrolidinone - Hazardous Agents | Haz-Map [haz-map.com]

°
© (0] ~ » ol H w

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

» 10. Exploring variations of pyrrolidine-2-ones for enhanced biological activity | Poster Board
#923 - American Chemical Society [acs.digitellinc.com]

e 11. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Cyclohexyl-2-
pyrrolidone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352309#cas-number-and-iupac-name-for-2-
cyclohexylpyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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